Cas no 18511-63-2 (2-(3-fluorophenyl)oxirane)
2-(3-fluorophenyl)oxirane structure
Product Name:2-(3-fluorophenyl)oxirane
CAS No:18511-63-2
MF:C8H7FO
MW:138.138985872269
CID:850657
PubChem ID:15293916
Update Time:2025-04-19
2-(3-fluorophenyl)oxirane Chemical and Physical Properties
Names and Identifiers
-
- Oxirane, (3-fluorophenyl)-
- 2-(3-fluorophenyl)oxirane
- UKRORGSYN-BB BBV-047075
-
- Inchi： 1S/C8H7FO/c9-7-3-1-2-6(4-7)8-5-10-8/h1-4,8H,5H2
- InChI Key： HNBRZCKMGQHNJA-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1CO1
Computed Properties
- Exact Mass: 138.04811
- Monoisotopic Mass: 138.048093005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- Density: 1.225±0.06 g/cm3(Predicted)
- Boiling Point: 187.6±28.0 °C(Predicted)
- PSA: 12.53
2-(3-fluorophenyl)oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F589608-25mg |
2-(3-fluorophenyl)oxirane |
18511-63-2 | 25mg |
65.00 | 2021-08-13 | ||
| TRC | F589608-50mg |
2-(3-fluorophenyl)oxirane |
18511-63-2 | 50mg |
90.00 | 2021-08-13 | ||
| TRC | F589608-250mg |
2-(3-fluorophenyl)oxirane |
18511-63-2 | 250mg |
350.00 | 2021-08-13 | ||
| TRC | F589608-100mg |
2-(3-Fluorophenyl)oxirane |
18511-63-2 | 100mg |
$155.00 | 2023-05-18 | ||
| TRC | F589608-500mg |
2-(3-Fluorophenyl)oxirane |
18511-63-2 | 500mg |
$689.00 | 2023-05-18 | ||
| TRC | F589608-1g |
2-(3-Fluorophenyl)oxirane |
18511-63-2 | 1g |
$ 800.00 | 2023-09-07 | ||
| Chemenu | CM421138-500mg |
2-(3-fluorophenyl)oxirane |
18511-63-2 | 95%+ | 500mg |
$252 | 2023-03-07 | |
| Chemenu | CM421138-1g |
2-(3-fluorophenyl)oxirane |
18511-63-2 | 95%+ | 1g |
$381 | 2023-03-07 | |
| Chemenu | CM421138-5g |
2-(3-fluorophenyl)oxirane |
18511-63-2 | 95%+ | 5g |
$1121 | 2023-03-07 | |
| TRC | F589608-1000mg |
2-(3-Fluorophenyl)oxirane |
18511-63-2 | 1g |
$1183.00 | 2023-05-18 |
2-(3-fluorophenyl)oxirane Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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